Cas no 2764022-41-3 (4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid)

• Product Name: 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid
• CAS No: 2764022-41-3
• MF: C₂₄H₁₈N₄O₄
• MW: 426.42412519455
• CID: 5561605
• PubChem ID: 165999083
• Update Time: 2025-08-04

4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2764022-41-3
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid
• EN300-37343337

• Inchi： 1S/C24H18N4O4/c29-22(30)15-11-9-14(10-12-15)21-25-23(28-27-21)26-24(31)32-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-12,20H,13H2,(H,29,30)(H2,25,26,27,28,31)
• InChI Key： FBHHVJCDZRQLCH-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C2C=CC(C(=O)O)=CC=2)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.13280507g/mol
• Monoisotopic Mass: 426.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Additional information on 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid

4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic Acid (CAS No. 2764022-41-3): An Overview

4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid (CAS No. 2764022-41-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and biological research. This compound belongs to the class of benzoic acids and features a unique structural motif that combines a fluorenylmethoxycarbonyl (Fmoc) group with a 1,2,4-triazole ring. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various studies.

The Fmoc group is widely used in peptide synthesis as a protecting group for amino acids. It is known for its ease of removal under mild conditions, making it a preferred choice in the synthesis of complex peptides and proteins. In the context of 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid, the Fmoc group likely serves to protect the amino functionality during synthetic manipulations, ensuring that the final product retains its desired structure and reactivity.

The 1,2,4-triazole ring is another key feature of this compound. Triazoles are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. They are also used as building blocks in the synthesis of various pharmaceuticals and agrochemicals. The presence of a triazole ring in 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid suggests that this compound may exhibit similar biological activities, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of small molecules that can modulate specific biological pathways. One such area of focus is the inhibition of protein-protein interactions (PPIs), which are crucial for many cellular processes. Compounds like 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid have shown promise in this regard due to their ability to selectively bind to target proteins and disrupt PPIs. This property makes them potential leads for the development of novel therapeutic agents.

The synthesis of 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid typically involves multiple steps, including the formation of the triazole ring and the attachment of the Fmoc group. Advanced synthetic techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to improve yield and purity. These methods not only enhance the efficiency of the synthesis but also allow for the preparation of derivatives with modified functional groups, thereby expanding the scope of potential applications.

In terms of biological evaluation, studies have shown that compounds containing both Fmoc and triazole moieties can exhibit potent activity against various pathogens. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of triazole-containing compounds demonstrated significant antifungal activity against Candida albicans and Aspergillus fumigatus. The authors suggested that the presence of the Fmoc group may enhance the lipophilicity and cell membrane permeability of these compounds, contributing to their enhanced biological activity.

Beyond its potential as an antifungal agent, 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]benzoic acid may also have applications in other areas of medicinal chemistry. For instance, triazole-based compounds have been explored as inhibitors of enzymes involved in cancer progression and neurodegenerative diseases. The ability to modulate these enzymes could lead to new therapeutic strategies for treating these conditions.

In conclusion, 4-[5-{[({(9H-fluoren - 9 - yl) methoxy} carbonyl) amino] - 4 H - 1 , 2 , 4 - triazol - 3 - yl} benzoic acid (CAS No. 2764022 - 41 - 3) represents a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development. Its potential applications in drug discovery and biological studies highlight its importance in advancing our understanding of complex biological systems and developing new therapeutic agents.